Recyclable catalyst for catalytic hydrogenation of phenylacetylene by coupling Pd nanoparticles with highly compressible graphene aerogels†
RSC Advances Pub Date: 2014-11-06 DOI: 10.1039/C4RA12029A
Abstract
Highly compressible 3D graphene aerogels have been fabricated by chemical reduction of graphene oxide with hydroiodic acid at low temperature. They serve as ideal supports to anchor Pd nanoparticles, exhibiting high activity and selectivity with good recyclability towards selective semi-hydrogenation of phenylacetylene to styrene in solution.
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Journal Name：RSC Advances
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CAS no.: 12166-16-4
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CAS no.: 19689-58-8
